Cas no 339586-00-4 (1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one)

• Product Name: 1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one
• CAS No: 339586-00-4
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD13188669
• CID: 829233
• PubChem ID: 18505253
• Update Time: 2025-04-19

1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-6-methylpyridin-2-yl)ethanone
• 1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one
• 1-(4-CHLORO-6-METHYL-2-PYRIDINYL)-ETHANONE
• DA-17116
• 339586-00-4
• CS-0005617
• SCHEMBL6550051
• DTXSID40594251
• AB66887

• MDL： MFCD13188669
• Inchi： 1S/C8H8ClNO/c1-5-3-7(9)4-8(10-5)6(2)11/h3-4H,1-2H3
• InChI Key： NLXINSLPJMHYKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones